Cas no 2158273-01-7 (2-(methylamino)-1-(2-methylcyclopropyl)ethan-1-ol)

• Product Name: 2-(methylamino)-1-(2-methylcyclopropyl)ethan-1-ol
• CAS No: 2158273-01-7
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6389483
• PubChem ID: 165619242
• Update Time: 2025-06-13

2-(methylamino)-1-(2-methylcyclopropyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-1-(2-methylcyclopropyl)ethan-1-ol
• 2158273-01-7
• EN300-1842316

• Inchi： 1S/C7H15NO/c1-5-3-6(5)7(9)4-8-2/h5-9H,3-4H2,1-2H3
• InChI Key： RZVONPDBOCPKII-UHFFFAOYSA-N
• SMILES： OC(CNC)C1CC1C

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(methylamino)-1-(2-methylcyclopropyl)ethan-1-ol

Introduction to 2-(methylamino)-1-(2-methylcyclopropyl)ethan-1-ol (CAS No. 2158273-01-7) and Its Emerging Applications in Chemical Biology

2-(methylamino)-1-(2-methylcyclopropyl)ethan-1-ol, identified by its CAS number 2158273-01-7, is a compound of significant interest in the field of chemical biology due to its unique structural features and potential pharmacological properties. This molecule, featuring a methylamino group and a 2-methylcyclopropyl substituent, has garnered attention for its role in the development of novel bioactive agents. The structural framework of this compound suggests potential interactions with biological targets, making it a valuable scaffold for medicinal chemistry investigations.

The methylamino moiety in 2-(methylamino)-1-(2-methylcyclopropyl)ethan-1-ol is a key pharmacophore that can influence the compound's binding affinity and selectivity. This group is commonly found in bioactive molecules and has been associated with various biological effects, including modulation of enzyme activity and receptor interactions. The presence of a secondary amine functionality also opens up possibilities for further derivatization, allowing chemists to explore diverse chemical space and optimize pharmacokinetic profiles.

The 2-methylcyclopropyl substituent adds another layer of complexity to the molecule, contributing to its three-dimensional shape and steric properties. This structural element can play a crucial role in determining how the compound interacts with biological targets, potentially influencing its efficacy and selectivity. Recent studies have highlighted the importance of cyclopropyl-containing motifs in drug discovery, as they can enhance metabolic stability and binding affinity. The combination of these features in 2-(methylamino)-1-(2-methylcyclopropyl)ethan-1-ol makes it an intriguing candidate for further exploration.

In recent years, there has been growing interest in leveraging computational methods to predict the biological activity of small molecules like 2-(methylamino)-1-(2-methylcyclopropyl)ethan-1-ol. Advanced computational techniques, such as molecular docking and virtual screening, have enabled researchers to identify potential binding interactions with biological targets with high precision. These methods have been instrumental in accelerating the drug discovery process by narrowing down the pool of candidates that warrant experimental validation.

One of the most promising applications of 2-(methylamino)-1-(2-methylcyclopropyl)ethan-1-ol lies in its potential as a precursor for the development of novel therapeutic agents. Researchers are exploring its utility in addressing various diseases by modulating key biological pathways. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. Such findings are particularly relevant given the increasing demand for targeted therapies that minimize side effects while maximizing therapeutic efficacy.

The synthesis of 2-(methylamino)-1-(2-methylcyclopropyl)ethan-1-ol presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to access this compound with increasing efficiency and purity. Modern synthetic strategies often involve multi-step processes that require careful optimization to ensure high yields and minimal byproduct formation. The development of novel synthetic routes not only facilitates access to this compound but also contributes to the broader field of organic chemistry by introducing innovative methodologies.

From a regulatory perspective, the handling and use of 2-(methylamino)-1-(2-methylcyclopropyl)ethan-1-ol must adhere to established safety protocols to ensure worker protection and environmental compliance. While this compound does not fall under any specific hazardous classifications, proper laboratory practices are essential to mitigate potential risks associated with its manipulation. Good laboratory practices (GLP) should be followed at all times, including the use of appropriate personal protective equipment (PPE) and proper waste disposal procedures.

The future prospects for 2-(methylamino)-1-(2-methylcyclopropyl)ethan-1-ol are bright, with ongoing research aimed at uncovering its full potential in drug discovery and chemical biology. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.